3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea

• IUPAC Name: 3-(1-benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea
• InChI: InChI=1S/C19H31N3O2/c1-4-22(15-19(2,3)24)18(23)20-17-11-8-12-21(14-17)13-16-9-6-5-7-10-16/h5-7,9-10,17,24H,4,8,11-15H2,1-3H3,(H,20,23)
• InChI Key: WFVAMXFUPVBWFH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)(C)O)C(=O)NC1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C19H31N3O2
• Molecular Weight: 333.5 g/mol

Description

3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea, also known as BZP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential use as a psychoactive drug due to its stimulant effects on the central nervous system. However, in recent years, BZP has gained attention as a research tool for its various properties and applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, which results in increased levels of these neurotransmitters in the brain. This, in turn, leads to the stimulating effects of 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea on the central nervous system.
Biochemical and Physiological Effects:
3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has been shown to have various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also increases the release of dopamine and serotonin in the brain, which leads to a feeling of euphoria and increased energy levels.

Advantages and Limitations for Lab Experiments

3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has several advantages as a research tool. It is relatively easy to synthesize and has a high purity level, which makes it a useful tool for studying the central nervous system. However, there are also limitations to its use. 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has been shown to have toxic effects on the liver and kidneys, which limits its use in long-term studies. Additionally, its stimulant effects can make it difficult to study the effects of other drugs on the brain.

Future Directions

There are several future directions for the use of 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea in scientific research. One potential application is in the study of addiction and drug abuse. 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has been shown to have addictive properties, which makes it a useful tool for studying the mechanisms of addiction. Additionally, 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea could be used to study the effects of stimulants on the brain in individuals with attention deficit hyperactivity disorder (ADHD). Finally, 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea could be used to study the effects of aging on the central nervous system.
Conclusion:
In conclusion, 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea, or 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea, is a chemical compound that has gained attention as a research tool for its various properties and applications in scientific research. It has been extensively studied for its potential use in the study of the central nervous system, addiction, drug abuse, and aging. While 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has several advantages as a research tool, there are also limitations to its use. Further research is needed to fully understand the potential applications of 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea in scientific research.

Synthesis Methods

The synthesis of 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea involves the reaction of 1-benzylpiperidin-3-amine with 1-(2-hydroxy-2-methylpropyl)-3-(dimethylamino)urea in the presence of a catalyst. The resulting product is then treated with ethyl iodide to obtain 3-(1-benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea.

Scientific Research Applications

3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has been extensively studied for its various properties and applications in scientific research. It has been used as a tool to study the central nervous system, particularly in the areas of neurochemistry, pharmacology, and behavior. 3-(1-Benzylpiperidin-3-yl)-1-ethyl-1-(2-hydroxy-2-methylpropyl)urea has been shown to have stimulant effects on the central nervous system, which makes it a useful tool for studying the effects of stimulants on the brain.